Cas no 111186-09-5 (Benzenamine, 2-(octylthio)-)

• Product Name: Benzenamine, 2-(octylthio)-
• CAS No: 111186-09-5
• MF: C₁₄H₂₃NS
• MW: 237.404122591019
• CID: 1197185
• Update Time: 2024-08-05

Benzenamine, 2-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(octylthio)-

• Inchi： 1S/C14H23NS/c1-2-3-4-5-6-9-12-16-14-11-8-7-10-13(14)15/h7-8,10-11H,2-6,9,12,15H2,1H3
• InChI Key： PVQRBLQLSRHNLY-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1SCCCCCCCC

Computed Properties

• Exact Mass: 237.15529

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 348.5±15.0 °C(Predicted)
• PSA: 26.02
• pka: 3.46±0.10(Predicted)